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Compound of Interest

Compound Name:
2-Chloro-5-(3-

fluorophenyl)benzoic acid

CAS No.: 1183702-65-9

Cat. No.: B6340783

Get Quote

Part 1: Executive Summary
2-Chloro-5-(3-fluorophenyl)benzoic acid (CAS 1183702-65-9) is a specialized biaryl

carboxylic acid intermediate used primarily in the synthesis of pharmaceutical candidates

targeting kinase pathways and G-protein coupled receptors (GPCRs). Its structural core—a

biphenyl scaffold with orthogonal halogenation (chlorine and fluorine)—provides unique

electronic properties and metabolic stability, making it a "privileged structure" in medicinal

chemistry.

This guide details the synthesis, characterization, and application of this compound, moving

beyond basic catalog data to provide a robust, reproducible workflow for research and

development.

Part 2: Chemical Identity & Physicochemical
Profile[1][2]
Before initiating synthesis or application, verify the target parameters.
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Parameter Specification

CAS Number 1183702-65-9

IUPAC Name 2-Chloro-5-(3-fluorophenyl)benzoic acid

Molecular Formula C₁₃H₈ClFO₂

Molecular Weight 250.65 g/mol

Exact Mass 250.02 g/mol

LogP (Predicted) ~3.84

Topological Polar Surface Area (TPSA) 37.30 Å²

Key Functional Groups
Carboxylic acid (C-1), Chlorine (C-2), 3-

Fluorophenyl (C-5)

Solubility
Soluble in DMSO, DMF, Methanol; Sparingly

soluble in water

Part 3: Synthetic Methodology (Suzuki-Miyaura
Coupling)
The most robust route to CAS 1183702-65-9 is the palladium-catalyzed cross-coupling of 5-

bromo-2-chlorobenzoic acid with 3-fluorophenylboronic acid. This approach preserves the

crucial ortho-chloro substituent while installing the biaryl system.

Retrosynthetic Logic
Bond Formed: Aryl-Aryl (C5–C1')

Starting Material A: 5-Bromo-2-chlorobenzoic acid (CAS 21739-92-4) – The electrophile.[1]

Starting Material B: 3-Fluorophenylboronic acid (CAS 768-35-4) – The nucleophile.[1]

Catalytic Cycle: Pd(0)/Pd(II) redox cycle.

Validated Protocol
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Reagents:

5-Bromo-2-chlorobenzoic acid (1.0 eq)[1]

3-Fluorophenylboronic acid (1.2 eq)

Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0)) (0.05 eq)

Sodium Carbonate (Na₂CO₃) (2.0 M aqueous solution, 3.0 eq)

Solvent System: DME (Dimethoxyethane) / Water (3:1 ratio) or DMF/Ethanol/Water.

Step-by-Step Workflow:

Inertion: Charge a round-bottom flask with 5-bromo-2-chlorobenzoic acid, 3-

fluorophenylboronic acid, and Pd(PPh₃)₄. Evacuate and backfill with Argon (

) three times. Reasoning: Oxygen poisons the Pd(0) species, halting the catalytic cycle.

Solvation: Add degassed DME and 2.0 M Na₂CO₃ solution via syringe.

Reflux: Heat the mixture to 85°C–90°C for 12–16 hours. Monitor reaction progress via LC-

MS (Target mass [M-H]⁻ = 249.0).

Workup:

Cool to room temperature.

Filter through a Celite pad to remove Palladium black.

Acidify the filtrate with 1N HCl to pH ~2–3. Critical Step: The product is a carboxylic acid;

acidification precipitates it from the aqueous carboxylate form.

Extract with Ethyl Acetate (3x).

Purification: Wash combined organics with brine, dry over MgSO₄, and concentrate.

Recrystallize from Ethanol/Water or purify via flash column chromatography (Hexane/EtOAc

gradient).
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Mechanistic Pathway Visualization
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Regenerate Pd(0)
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Figure 1: Catalytic cycle for the synthesis of CAS 1183702-65-9 via Suzuki-Miyaura coupling.

Part 4: Applications in Drug Discovery[4]
This molecule is not merely a reagent; it is a scaffold enabler.

Structural Significance[2]
Metabolic Stability: The fluorine atom at the meta-position of the phenyl ring blocks metabolic

oxidation (P450 metabolism) at a chemically reactive site.
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Conformational Lock: The ortho-chlorine atom on the benzoic acid ring introduces steric

clash, forcing the two aromatic rings to twist out of planarity. This non-planar conformation is

often critical for fitting into hydrophobic pockets of kinases or GPCRs.

Therapeutic Areas
Based on patent literature involving similar aniline and benzoic acid derivatives:

Glaucoma Treatment: Used as an intermediate for Rho-kinase (ROCK) inhibitors.

Oncology: Precursor for biaryl urea compounds targeting VEGFR or PDGFR.

Part 5: Analytical Quality Control (QC)
To ensure the integrity of your experiments, the synthesized material must meet the following

criteria.

HPLC Method (Purity Check)
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 µm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm.

Acceptance Criteria: Purity > 98% (Area %).

NMR Characterization (Expected Signals)
¹H NMR (DMSO-d₆, 400 MHz):

13.0–13.5 (br s, 1H, -COOH)

7.9–8.0 (d, 1H, Ar-H ortho to COOH)

7.6–7.8 (m, Ar-H biphenyl overlap)
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7.2–7.4 (m, Ar-H fluorophenyl ring)

¹⁹F NMR: Single peak around -110 to -115 ppm (characteristic of meta-F).

Part 6: Safety & Handling
GHS Classification: Skin Irritant (Category 2), Eye Irritant (Category 2A).

Handling: Use standard PPE (Gloves, Goggles, Lab Coat). Handle in a fume hood to avoid

inhalation of dust.

Storage: Store at room temperature (2-8°C preferred for long term), kept dry and away from

strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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